molecular formula C19H18O B8392155 1,5-Bis(3-methylphenyl)-1,4-pentadien-3-one CAS No. 17011-56-2

1,5-Bis(3-methylphenyl)-1,4-pentadien-3-one

Cat. No.: B8392155
CAS No.: 17011-56-2
M. Wt: 262.3 g/mol
InChI Key: KLSUMXUEVAJVLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,5-Bis(3-methylphenyl)-1,4-pentadien-3-one is a useful research compound. Its molecular formula is C19H18O and its molecular weight is 262.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

17011-56-2

Molecular Formula

C19H18O

Molecular Weight

262.3 g/mol

IUPAC Name

1,5-bis(3-methylphenyl)penta-1,4-dien-3-one

InChI

InChI=1S/C19H18O/c1-15-5-3-7-17(13-15)9-11-19(20)12-10-18-8-4-6-16(2)14-18/h3-14H,1-2H3

InChI Key

KLSUMXUEVAJVLW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C=CC(=O)C=CC2=CC=CC(=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Methylbenzaldehyde (1ab, 3.00 ml, 25.4 mmol) and acetone (19, 0.94 ml, 12.7 mmol) were combined in ethanol (20 ml) and stirred for 15 min at room temperature. A solution of sodium hydroxide (1.50 g, 37.5 mmol) and water (20 ml) was added and the mixture stirred for 18 hr at room temperature. The resulting mixture was extracted into ethyl acetate, washed with saturated sodium chloride, dried over magnesium sulfate, filtered and evaporated to afford a solid. The crude solid was recrystallized from ethanol to give 2.39 g (72%) of a yellow solid: mp 68-72° C. [expected mp 68-72° C.]; 1H NMR: δ 2.38 (s, 6H), 7.06 (d, 2H, J=15.9 Hz), 7.26 (m, 4H), 7.40 (m, 4H), 7.70 (d, 2H, J=15.9 Hz); 13C NMR: δ 21.3, 125.1, 125.4, 128.6, 128.8, 131.1, 134.6, 138.4, 143.1, 188.6.
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
0.94 mL
Type
reactant
Reaction Step Two
Quantity
1.5 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four
Yield
72%

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